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What is Gold(III) Bromide?

Gold(III) bromide is an inorganic salt, typically appearing as a dark-red to black crystalline solid [1] [2]. Its

key characteristic is that it primarily exists as a dimer with the formula Au₂Br₆ [1] [2]. In this structure, two

gold atoms are bridged by two bromine atoms, and each gold center exhibits square planar coordination

geometry [2].

A key reason for this dimeric structure is its behavior as a Lewis acid, which is a chemical species that can

accept a pair of electrons [1]. The gold atom in AuBr₃ is electron-deficient and can accept electron pairs from

Lewis bases (electron donors) to form more stable adducts [1] [3].

Comparative Analysis with Other Lewis Acids

The following table compares gold(III) bromide with other commonly used Lewis acid catalysts based on

information available in the search results. Please note that a direct, quantitative comparison of strength

across all metrics is not available.
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| Gold(III) Bromide (AuBr₃) | Dimeric (Au₂Br₆) [1] [2] | - Intermediate Strength: Acts as a Lewis acid to

activate substrates, particularly in organic synthesis [1].

Stability: Less stable than its chloride and fluoride counterparts [2]. | - Diels-Alder reactions [2].
Nucleophilic substitution of propargylic alcohols [2]. | | Boron Trifluoride (BF₃) | Monomeric or as

adducts (e.g., BF₃·Et₂O) [3] | - Strong, "Hard" Acid: Commonly used and highly reactive [3].
Activates Carbonyls: Lowers the energy of LUMO to make carbonyls more electrophilic [4]. | -

Friedel-Crafts alkylation and acylation [4] [3].
Diels-Alder reactions [4]. | | Aluminum Chloride (AlCl₃) | Dimeric or polymeric aggregates [3] | -

Strong, "Hard" Acid: A classic, powerful Lewis acid.
Carbocation Generation: Promotes heterolytic cleavage of C-Cl bonds to generate reactive

carbocations [3]. | - Friedel-Crafts reactions (essential catalyst) [4] [3]. | | Transition Metal Halides
(e.g., TiCl₄, ZnCl₂) | Monomeric or complex structures | - Versatile Catalysts: Widely used across

organic synthesis [4].
Carbonyl Activation: Effective in activating carbonyl compounds for reactions like Diels-Alder and

aldol reactions [4]. | - Diels-Alder reactions [4].
Mukaiyama aldol reaction [4]. | | Silver Salts (e.g., AgBF₄) | Ionic (Ag⁺ cations) | - "Soft" Acid &
Halogen Acceptor: Acts as a Lewis acid to bind halides, making them better leaving groups [5]. | -
Facilitating SN1 reactions by precipitating insoluble silver halides [5]. |

Key Experimental Protocols

The search results provide examples of specific reactions catalyzed by gold(III) bromide. Here are the

detailed experimental methodologies as cited in the literature.

Catalyzing the Diels-Alder Reaction

This protocol is used to form complex carbon-carbon bonds in a single step with stereochemical control [2].

Reaction Principle: The Lewis acid (AuBr₃) forms an adduct with an "enynal" unit (a molecule

containing both an alkyne and an aldehyde). This activation makes the dienophile more reactive,
accelerating the cycloaddition with a diene [2].

Workflow Diagram:
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Experimental Procedure:
Setup: The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon)
using anhydrous solvents.

Activation: The enynal substrate is dissolved in a suitable solvent and treated with a catalytic
amount of gold(III) bromide. The mixture is often stirred to allow the Lewis acid-base complex to

form.
Reaction: The diene is added to the reaction mixture.

Completion: The reaction proceeds, facilitated by the catalyst, and is monitored until
completion (e.g., by TLC).

Work-up: The reaction is quenched, and the product is isolated through standard techniques
like extraction and purification by chromatography [2].

Nucleophilic Substitution of Propargylic Alcohols

This reaction uses AuBr₃ to activate alcohols for substitution, which are otherwise poor leaving groups [2]

[5].

Reaction Principle: The gold complex serves as an alcohol-activating agent. It coordinates with the

oxygen atom of the propargylic alcohol, making the carbon center more electrophilic and facilitating
nucleophilic attack and substitution [2].

Workflow Diagram:
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Experimental Procedure:
Setup: Conduct the reaction under an inert atmosphere.

Activation: The propargylic alcohol is dissolved in an anhydrous solvent and combined with a
catalytic amount of gold(III) bromide.

Reaction: The nucleophile (e.g., a carbon-based nucleophile or heteroatom nucleophile) is
introduced to the mixture.

Completion: The reaction is stirred and monitored for the consumption of the starting material.
Work-up: The catalyst is quenched, and the desired substituted product is isolated and purified

[2].

Conclusion and Research Context

In summary, gold(III) bromide is a valid Lewis acid catalyst with demonstrated utility in specific reactions

like Diels-Alder cycloadditions and activation of propargylic alcohols [2]. Its dimeric structure is a key

feature that influences its reactivity [1] [2].
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For researchers, the choice of Lewis acid is highly reaction-dependent. While classic acids like BF₃ and

AlCl₃ are workhorses for reactions like Friedel-Crafts alkylation [4] [3], gold(III) bromide offers a pathway

for more specialized transformations. The experimental protocols provided can serve as a starting point for

its application in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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